Cas no 1049606-56-5 (3-(2,5-dioxoimidazolidin-1-yl)-N-(4-nitrophenyl)propanamide)

• Product Name: 3-(2,5-dioxoimidazolidin-1-yl)-N-(4-nitrophenyl)propanamide
• CAS No: 1049606-56-5
• MF: C₁₂H₁₂N₄O₅
• MW: 292.247482299805
• CID: 5069400
• Update Time: 2025-05-21

3-(2,5-dioxoimidazolidin-1-yl)-N-(4-nitrophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dioxoimidazolidin-1-yl)-N-(4-nitrophenyl)propanamide

• Inchi： 1S/C12H12N4O5/c17-10(5-6-15-11(18)7-13-12(15)19)14-8-1-3-9(4-2-8)16(20)21/h1-4H,5-7H2,(H,13,19)(H,14,17)
• InChI Key： BNJFVKYDRHIPMY-UHFFFAOYSA-N
• SMILES： O=C1CNC(N1CCC(NC1C=CC(=CC=1)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 292.081
• Monoisotopic Mass: 292.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 124

Additional information on 3-(2,5-dioxoimidazolidin-1-yl)-N-(4-nitrophenyl)propanamide

Comprehensive Overview of 3-(2,5-dioxoimidazolidin-1-yl)-N-(4-nitrophenyl)propanamide (CAS No. 1049606-56-5)

3-(2,5-dioxoimidazolidin-1-yl)-N-(4-nitrophenyl)propanamide (CAS No. 1049606-56-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazolidinedione and nitrophenyl moieties, exhibits potential applications in drug development, particularly in the design of enzyme inhibitors and targeted therapies. Its molecular structure combines a propanamide backbone with a 2,5-dioxoimidazolidin-1-yl group, making it a versatile intermediate for synthetic chemistry.

The growing interest in 3-(2,5-dioxoimidazolidin-1-yl)-N-(4-nitrophenyl)propanamide aligns with current trends in precision medicine and small-molecule therapeutics. Researchers are increasingly exploring its role in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative diseases. Its nitrophenyl component, in particular, is often associated with compounds exhibiting bioactivity and selective binding, which are critical for developing next-generation pharmaceuticals.

From a synthetic chemistry perspective, CAS No. 1049606-56-5 serves as a valuable building block for constructing more complex molecules. Its imidazolidinedione core is known to participate in cyclization reactions and cross-coupling processes, which are essential for creating diverse chemical libraries. This adaptability makes it a focal point in high-throughput screening and medicinal chemistry projects, where researchers seek novel compounds with optimized pharmacokinetic properties.

In the context of drug discovery, 3-(2,5-dioxoimidazolidin-1-yl)-N-(4-nitrophenyl)propanamide has been investigated for its potential as a scaffold in designing inhibitors for enzymes like kinases and proteases. These enzymes are frequently targeted in treatments for conditions such as autoimmune disorders and metabolic diseases. The compound's ability to interact with active sites and allosteric pockets makes it a promising candidate for further optimization.

Another area of interest is the compound's solubility and stability under physiological conditions, which are critical factors in formulation development. Recent studies have explored its compatibility with various excipients and delivery systems, addressing common challenges in oral bioavailability. These investigations are particularly relevant given the rising demand for patient-centric drug formulations.

The analytical characterization of CAS No. 1049606-56-5 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, ensuring reproducibility in research applications. Additionally, computational modeling has been employed to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a key step in lead compound optimization.

As the scientific community continues to explore 3-(2,5-dioxoimidazolidin-1-yl)-N-(4-nitrophenyl)propanamide, its role in green chemistry initiatives has also come to light. Researchers are investigating sustainable synthesis routes to minimize waste and reduce reliance on hazardous reagents, aligning with global environmental regulations and corporate sustainability goals.

In summary, 3-(2,5-dioxoimidazolidin-1-yl)-N-(4-nitrophenyl)propanamide (CAS No. 1049606-56-5) represents a multifaceted compound with broad applicability in pharmaceutical research and chemical synthesis. Its structural features and functional groups make it a valuable tool for addressing contemporary challenges in drug development and material science. Future studies will likely uncover additional uses, solidifying its importance in scientific innovation.